N-(1,3-benzothiazol-2-yl)-2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H13ClN4OS2/c19-12-4-3-5-13(10-12)23-9-8-20-18(23)25-11-16(24)22-17-21-14-6-1-2-7-15(14)26-17/h1-10H,11H2,(H,21,22,24)
• InChI Key: GDAXXNUSWNWKQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NC=CN3C4=CC(=CC=C4)Cl
• Molecular Formula: C18H13ClN4OS2
• Molecular Weight: 400.9 g/mol

Description

N-(1,3-benzothiazol-2-yl)-2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetamide, also known as BTSA1, is a small molecule inhibitor that has been shown to exhibit potent antitumor activity. The compound was first identified in a high-throughput screening assay designed to identify small molecules that selectively induce apoptosis in cancer cells. Since its discovery, BTSA1 has been the subject of numerous scientific studies aimed at understanding its mechanism of action and potential applications in cancer therapy.

Scientific Research Applications

Structure-Activity Relationships in Drug Design

N-(1,3-benzothiazol-2-yl)-2-[1-(3-chlorophenyl)imidazol-2-yl]sulfanylacetamide and its derivatives have been studied for their structure-activity relationships in drug design, particularly in the context of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors. This research aims at understanding how various heterocycles affect the metabolic stability and efficacy of these compounds (Stec et al., 2011).

Antitumor Activity

Several derivatives of this compound have been synthesized and evaluated for their potential antitumor activity. This research is crucial in identifying new compounds that might be effective against various cancer cell lines (Yurttaş et al., 2015).

Antimicrobial and Cytotoxicity Studies

These compounds have also been studied for their antimicrobial activities against various bacterial strains and fungi. Additionally, their cytotoxic effects have been evaluated to understand their potential as safe therapeutic agents (Kaplancıklı et al., 2012).

Corrosion Inhibition

In the field of materials science, benzimidazole derivatives, closely related to this compound, have been explored as corrosion inhibitors. This application is significant for protecting metals and alloys in corrosive environments (Rouifi et al., 2020).

Spectroscopic and Quantum Mechanical Studies

Spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs have been conducted. These studies are essential in understanding the electronic properties and potential applications of these compounds in fields like photovoltaics (Mary et al., 2020).